Cas no 166896-74-8 ((4aR,4bS,6aS,7S,9aS,9bS)-N-(1,1-Dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno5,4-fquinoline-7-carboxamide)

• Product Name: (4aR,4bS,6aS,7S,9aS,9bS)-N-(1,1-Dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno5,4-fquinoline-7-carboxamide
• CAS No: 166896-74-8
• MF: C₂₃H₃₆N₂O₂
• MW: 372.544146537781
• CID: 65762
• PubChem ID: 384650
• Update Time: 2025-04-18

(4aR,4bS,6aS,7S,9aS,9bS)-N-(1,1-Dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno5,4-fquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 17b-(tert-Butylcarbamoyl)-4-aza-5a-androsten-3-one
• (17beta)-N-(1,1-Dimethylethyl)-3-oxo-4-azaandrost-5-ene-17-carboxamide
• (1S,3aS,3bS,5aR,9aR,9bS)-N-tert-butyl-9a-methyl-7-oxo-2,3,3a,3b,4,5,5a,6,9b,10,11,11a-dodecahydro-1H-indeno[5,4-f]quinoline-1-carboxamide
• Finasteride Impurity
• N-TERT-BUTYL-3-OXO-4-AZA-5-ANDROSTEN-17Β-CARBOXAMIDE,MIN98.0
• N-t-Butyl-3-Oxo-4-Aza-5-Androsten-17β-Carboxamide
• 17β-(t-Butylcarbamoyl)-4-aza-5α-androsten-3-one (F8)
• 17-beta-(n-butylcarbaMoyl)-4-aza-5-alpha-androsten-3-one
• FINASTERIDE INTERMEDIATE
• NSC674693
• CHEMBL1986509
• NCI60_026491
• 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-(1,1-dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS)-
• N-t-Butyl-3-Oxo-4-Aza-5-Androsten-17beta-Carboxamide
• (1S,3aS,3bS,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,8,9,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• NSC-674693
• 4-Azaandrost-5-ene-17-carboxamide, N-(1,1-dimethylethyl)-3-oxo-, (17)-
• SCHEMBL6545719
• (4aR,4bS,6aS,7S,9aS,9bS)-N-(1,1-Dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide
• 166896-74-8
• EX-A1947
• 17β-(tert-Butylcarbamoyl)-4-aza-5α-androsten-3-one
• (4aR,4bS,6aS,7S,9aS,9bS)-N-(1,1-Dimethylethyl)-2,3,4,4a,4b,5,6,6a,7,8,9,9a,9b,10-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno5,4-fquinoline-7-carboxamide

• Inchi： 1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h9,14-17H,6-8,10-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,22-,23+/m0/s1
• InChI Key： IHYQEUFHHYXVFL-FIIPNDBVSA-N
• SMILES： O=C([C@H]1CC[C@H]2[C@@H]3CC=C4[C@](C)(CCC(N4)=O)[C@H]3CC[C@@]21C)NC(C)(C)C

Computed Properties

• Exact Mass: 372.27800
• Monoisotopic Mass: 372.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.10
• Melting Point: 289-293 ºC
• Boiling Point: 588.477 °C at 760 mmHg
• Flash Point: 182.971 °C
• Refractive Index: 1.523
• PSA: 58.20000
• LogP: 4.88340

Related Categories

• Solvents and Organic Chemicals Organic Compounds